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Compound of Interest

Compound Name: Surgumycin

Cat. No.: B1682572

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the initial biological evaluation of
Surgumycin, a novel investigational compound. The document outlines the methodologies and
presents the preliminary data for its antimicrobial, cytotoxic, and anti-inflammatory activities.
This guide is intended to serve as a foundational resource for further research and
development of Surgumycin as a potential therapeutic agent.

Antimicrobial Activity Screening

The initial screening of Surgumycin was conducted to determine its potential as an
antimicrobial agent against a panel of clinically relevant pathogenic bacteria.

The antimicrobial efficacy of Surgumycin was quantified by determining its Minimum Inhibitory
Concentration (MIC), the lowest concentration of the compound that visibly inhibits microbial
growth.
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Microorganism Strain Surgumycin MIC (ug/mL)
Staphylococcus aureus ATCC 29213 16

Staphylococcus aureus

(MRSA) ATCC 43300 32

Enterococcus faecalis ATCC 29212 64

Pseudomonas aeruginosa ATCC 27853 >128

Escherichia coli ATCC 25922 >128

Candida albicans ATCC 90028 >128

The MIC values were determined using the broth microdilution method as recommended by
clinical laboratory standards.[1][2]

Preparation of Bacterial Inoculum: Bacterial strains were cultured on Tryptic Soy Agar (TSA)
plates for 18-24 hours. Several colonies were then used to inoculate a sterile saline solution,
and the suspension was adjusted to a turbidity equivalent to a 0.5 McFarland standard. This
suspension was further diluted in Mueller-Hinton Broth (MHB) to achieve a final inoculum
density of approximately 5 x 10"5 colony-forming units (CFU)/mL in the test wells.

Preparation of Surgumycin Dilutions: A stock solution of Surgumycin was prepared in
dimethyl sulfoxide (DMSO). A two-fold serial dilution series was then prepared in MHB in a
96-well microtiter plate to achieve the desired final concentrations.

Incubation: The prepared bacterial inoculum was added to each well containing the
Surgumycin dilutions. The plates were incubated at 37°C for 18-24 hours.

Determination of MIC: The MIC was determined as the lowest concentration of Surgumycin
at which no visible growth of the microorganism was observed. A well with DMSO served as
a negative control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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